2-(7-methyl-1H-indol-3-yl)nicotinamide

• IUPAC Name: 2-(7-methyl-1H-indol-3-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C15H13N3O/c1-9-4-2-5-10-12(8-18-13(9)10)14-11(15(16)19)6-3-7-17-14/h2-8,18H,1H3,(H2,16,19)
• InChI Key: NQNDCAOTLOGOFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CN2)C3=C(C=CC=N3)C(=O)N
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

2-(7-Methyl-1H-indol-3-yl)nicotinamide is a heterocyclic compound featuring an indole core substituted with a methyl group at the 7-position and a nicotinamide moiety at the 3-position.

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural and Functional Group Variations

N-(1-Butyl-2-formyl-1H-indol-3-yl)nicotinamide (1b)

• Structure : Similar nicotinamide substitution at the indole 3-position but includes a 1-butyl-2-formyl group.
• Molecular Formula : C₁₈H₁₆N₂O₂.
• Physical Properties : Yellow solid, m.p. 196°C.
• Spectral Data : LC-MS m/z = 293 (M+H)⁺; ¹H/¹³C NMR confirms formyl and butyl groups.
• Significance : The formyl group may enhance reactivity in covalent inhibition, while the bulky butyl group could influence solubility .

Methyl 2-(7-Methyl-1H-indol-3-yl)-2-phenylacetate

• Structure : Indole 3-position linked to a phenylacetate ester instead of nicotinamide.
• Synthesis : 23% yield via chiral phosphoric acid catalysis.
• Physical Properties : White solid, m.p. 99–101°C.
• Spectral Data : HRMS m/z = 280.1335 (M+H)⁺; [α]D²³ = −412.2 (CHCl₃).

2-(6-Methyl-1H-indol-3-yl)acetic Acid (PK03902E-1)

• Structure : Methyl group at indole 6-position and acetic acid substituent.
• Molecular Formula: C₁₁H₁₁NO₂.
• Significance : Positional isomerism (6- vs. 7-methyl) may affect electronic properties and biological target selectivity .

N-(1H-Indol-3-yl)acetamide

• Structure : Simplest analogue with acetamide at the indole 3-position.
• Molecular Formula : C₁₀H₁₀N₂O.
• Physical Properties : Molecular weight 174.20 g/mol.
• Significance : Absence of methyl and nicotinamide groups reduces steric hindrance, possibly improving solubility but decreasing target specificity .

Crystallographic Stability

• 2-(7-Methyl-1H-indol-3-yl)acetonitrile : Crystal packing analysis (mean C–C bond length = 0.003 Å) confirms rigidity, which may correlate with stability in solid-state formulations .

Pharmacological Potential

PKC Inhibitors with Indole Moieties

• Example Compound : 3-(1H-Indol-3-yl)-4-[2-(4-methyl-piperazin-1-yl)-quinazolin-4-yl]-pyrrole-2,5-dione.

Quinuclidin-3-one Analogues

• Example Compound : (Z)-2-((1-Benzyl-1H-indol-3-yl)methylene)quinuclidin-3-one.
• Significance: Structural complexity (quinuclidinone fused to indole) correlates with anticancer activity, suggesting nicotinamide-substituted indoles may require similar optimization for efficacy .

Data Tables

Table 1: Physical and Spectral Properties of Selected Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Spectral Data (MS/NMR)
2-(7-Methyl-1H-indol-3-yl)nicotinamide	C₁₅H₁₃N₃O	251.29	Not reported	Not available
N-(1-Butyl-2-formyl-1H-indol-3-yl)nicotinamide	C₁₈H₁₆N₂O₂	292.34	196	LC-MS m/z = 293 (M+H)⁺
Methyl 2-(7-Methyl-1H-indol-3-yl)-2-phenylacetate	C₁₈H₁₇NO₂	279.34	99–101	HRMS m/z = 280.1335 (M+H)⁺
2-(6-Methyl-1H-indol-3-yl)acetic Acid	C₁₁H₁₁NO₂	189.21	Not reported	Not classified (GHS)